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Compound of Interest

Compound Name:
(E)-4-(dimethylamino)-1,1-

dimethoxybut-3-en-2-one

Cat. No.: B041470 Get Quote

An In-depth Technical Guide on (E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one

Introduction
(E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one is a versatile small molecule scaffold.

This technical guide provides a comprehensive overview of its chemical properties, and

potential applications based on available data. The information is intended for researchers,

scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Properties
The compound is systematically named (3E)-4-(dimethylamino)-1,1-dimethoxy-3-buten-2-one.

[1] It is a liquid at room temperature and should be stored under refrigeration.[1]

Physicochemical and Computational Data
The following table summarizes the key identifiers and computed properties for this molecule.
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Property Value Source

IUPAC Name
(3E)-4-(dimethylamino)-1,1-

dimethoxy-3-buten-2-one
[1]

CAS Number 187242-85-9 [1]

Molecular Formula C₈H₁₅NO₃ [2]

Molecular Weight 173.21 g/mol [1]

SMILES CN(C)/C=C/C(=O)C(OC)OC

InChI Key
DFZIBCAWOSFLFR-

AATRIKPKSA-N
[1]

Physical Form Liquid [1]

Purity ≥95% [1][2]

Topological Polar Surface Area

(TPSA)
38.77 Å² [2]

logP 0.8858 [2]

Hydrogen Bond Acceptors 4 [2]

Hydrogen Bond Donors 0 [2]

Rotatable Bonds 5 [2]

Chemical Structure
The chemical structure of (E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one is depicted

below. The "(E)" designation indicates the stereochemistry at the carbon-carbon double bond.

Caption: Chemical structure of (E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one.

Synthesis and Reactivity
While specific experimental protocols for the synthesis of (E)-4-(dimethylamino)-1,1-
dimethoxybut-3-en-2-one are not detailed in the reviewed literature, compounds of this class

(enaminones) are important building blocks in organic synthesis.[3] They are often prepared
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through the reaction of 1,3-dicarbonyl compounds with amines or their derivatives.[3] The

enaminone moiety provides multiple reactive sites, making it a valuable precursor for the

synthesis of various heterocyclic compounds.[3]

The diagram below illustrates the conceptual role of this molecule as a versatile chemical

intermediate.
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Resulting Structures
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Caption: Conceptual workflow of the molecule as a synthetic building block.
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Biological Activity and Potential Applications
Currently, there is limited specific biological data available for (E)-4-(dimethylamino)-1,1-
dimethoxybut-3-en-2-one itself. However, the broader class of enaminones and related

chalcone structures have been investigated for various biological activities.

Anti-inflammatory Properties: Studies on related chalcone derivatives have explored their

anti-inflammatory effects. Interestingly, the presence of a strong electron-donating group like

a 4-dimethylamino group on the aromatic ring of certain chalcones was found to result in the

weakest inhibition of nitric oxide (NO) production in RAW 264.7 cells.[4] This suggests that

the dimethylamino group can significantly modulate the biological activity of a scaffold,

potentially by affecting the stability of adducts with biological thiols like glutathione.[4]

Enzyme Inhibition: Analogs of similar structures, such as (E)-4-amino-3-methylbut-2-en-1-yl

diphosphate, are potent inhibitors of the IspH enzyme, a target for antibacterial and

antiparasitic drugs. This highlights the potential for molecules with this core structure to be

explored as enzyme inhibitors.

Precursor for Bioactive Molecules: Given its nature as a versatile building block, (E)-4-
(dimethylamino)-1,1-dimethoxybut-3-en-2-one can be utilized in the synthesis of more

complex molecules with potential therapeutic applications, including anticonvulsant and

antimicrobial agents.[3]

Safety Information
The compound is classified with GHS07 pictograms, indicating it can be a skin and eye irritant

and may cause respiratory irritation.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Conclusion
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(E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one is a chemical reagent with established

physical and chemical properties. While direct biological activity data for this specific molecule

is scarce, its structural features and the activities of related compounds suggest its potential as

a scaffold and intermediate in the synthesis of novel therapeutic agents. Further research is

warranted to fully elucidate its biological activity profile and explore its utility in medicinal

chemistry and drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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